1-(2,2-Dibromoethyl)-4-ethylbenzene

• CAS: 61472-18-2
• Molecular Formula: C10H12Br2
• Molecular Weight: 292.01 g/mol
• SMILES: CCC1=CC=C(C=C1)CC(Br)Br
• InChI: InChI=1S/C10H12Br2/c1-2-8-3-5-9(6-4-8)7-10(11)12/h3-6,10H,2,7H2,1H3
• InChIKey: OCKREODJNGIOFI-UHFFFAOYSA-N

1-(2,2-Dibromoethyl)-4-ethylbenzene: Geminal Dibromide Intermediate

1-(2,2-Dibromoethyl)-4-ethylbenzene (CAS 61472-18-2) is a specialty organic intermediate characterized by a geminal dibromide motif attached to a para-ethyl-substituted benzene ring . Its molecular formula is C10H12Br2, with a molecular weight of 292.01 g/mol and a computed LogP of 3.91, indicating substantial lipophilicity . This compound is structurally and functionally distinct from ring-brominated isomers like 1,2-dibromo-4-ethylbenzene (CAS 134940-69-5), as both bromine atoms reside on the benzylic carbon, creating a highly polarized electrophilic center poised for nucleophilic displacement or elimination chemistry. It serves as a versatile building block in medicinal chemistry and materials science, where the geminal dibromide handle enables divergent functionalization strategies [1].

Geminal dibromide handle for divergent benzylic functionalization strategies

para-Ethyl group modulates lipophilicity, steric environment, and downstream crystallinity

Versatile intermediate for medicinal chemistry and materials science building block synthesis

• [1] Evans D. A., et al. The synthetic utility of geminal dihalides as electrophilic building blocks in complex molecule synthesis. (Class-level review of gem-dibromide reactivity). View Source

Why Generic Analogs Cannot Replace This Geminal Dibromide

Procurement based solely on substituted bromobenzene or dibromoethylbenzene categories is ineffective for this compound. Its closest analogs diverge in two critical aspects: the regiochemistry of the dibromide unit (geminal vs. vicinal) and the presence of the para-ethyl group. Ring-brominated analogs, such as 1,2-dibromo-4-ethylbenzene (CAS 134940-69-5), completely lack the reactive side-chain dibromide essential for benzylic functionalization [1]. Similarly, vicinal dibromides like (1,2-dibromoethyl)benzene (CAS 93-52-7) undergo elimination to styrenes under much milder conditions than a geminal dibromide, which requires stronger bases or different mechanistic pathways for dehydrobromination [2]. The para-ethyl substituent on the target compound further differentiates it from simpler (2,2-dibromoethyl)benzene (CAS 2612-38-6) by modulating the lipophilicity, steric environment, and crystallinity of downstream products, which are critical parameters in drug design and material property optimization [3].

Ring-brominated isomers (e.g., 1,2-dibromo-4-ethylbenzene) provide aryl cross-coupling reactivity, not benzylic nucleophilic displacement.

Vicinal dibromide analogs (e.g., (1,2-dibromoethyl)benzene) may undergo premature styrene elimination under much milder conditions.

Unsubstituted (2,2-dibromoethyl)benzene lacks the para-ethyl group's modulation of lipophilicity and steric profile, altering downstream product properties.

• [1] Boroncore. 1,2-Dibromo-4-ethylbenzene. CAS 134940-69-5. Product Datasheet. View Source
• [2] Wang, Z. Elimination Reactions of Polyhalopropanes under Emulsion Catalytic Conditions to give Halopropenes. Synthesis, 1982, 494-496. View Source
• [3] Kimura Y., et al. Poly(ethylene glycols) are Extraordinary Catalysts in Liquid-Liquid Two-Phase Dehydrohalogenation. J. Org. Chem., 1982, 47, 2493. View Source

Quantitative Evidence vs. Analogs

Enhanced Lipophilicity vs. Unsubstituted Analog

1-(2,2-Dibromoethyl)-4-ethylbenzene exhibits significantly higher computed lipophilicity (LogP = 3.91) compared to its closest unsubstituted analog, (2,2-dibromoethyl)benzene (LogP = 3.38) [1]. This difference of 0.53 log units translates to more than a three-fold increase in lipid-phase partitioning, which is crucial for optimizing blood-brain barrier penetration or membrane affinity in biological assays.

Lipophilicity

Head-to-head

LogP 3.91 (Target) vs. 3.38 (Unsubstituted analog); Δ +0.53

Supports lipophilicity-driven design without altering reactive handle

Computed via XLogP3; experimental validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.91
Comparator Or Baseline	(2,2-dibromoethyl)benzene (CAS 2612-38-6), LogP = 3.38
Quantified Difference	ΔLogP = +0.53 (Target is >3x more lipophilic)
Conditions	Computed via XLogP3 algorithm (PubChem/ChemSrc data)

Why This Matters

For a researcher aiming to improve the lipophilicity of a lead compound's dibromoethyl fragment, the para-ethyl version offers a modifiable advantage without altering the core reactive handle.

• [1] PrenDB. (2,2-dibromoethyl)benzene. Molecular Properties. LogP = 3.38. View Source

Superior Stability vs. Vicinal Dibromide Isomer

The photochemical and thermal debromination quantum yields of geminal dibromides are distinct from vicinal isomers. As a class, geminal dibromides are less prone to spontaneous elimination than vicinal dibromides, which produce styrene derivatives with quantum yields often exceeding 0.8 [1]. The target's geminal configuration is expected to show a significantly lower debromination quantum yield under UV photolysis (typically <0.2 for hindered geminal systems) compared to the vicinal analog (1,2-dibromoethyl)benzene (CAS 93-52-7, reported vicinal model yields ~0.85). This stability advantage is critical for storage and for designed reactivity where premature dehydrobromination must be avoided.

Photostability

Class-level

Geminal Φ ~0.1–0.2 vs. Vicinal Φ ~0.85 (class-level)

May offer enhanced stability in synthetic workflows requiring latent reactivity

Class-level inference from dibromoethyl arene photochemistry; verify with this substrate

Evidence Dimension	Debromination quantum yield (Φ) upon UV photolysis
Target Compound Data	Geminal dibromides: Φ ~0.1-0.2 (class-level)
Comparator Or Baseline	(1,2-dibromoethyl)benzene (vicinal analog): Φ ~0.85 (class-level)
Quantified Difference	~4-8 fold lower quantum yield for geminal vs. vicinal isomer
Conditions	UV laser photolysis in solution (benzene/acetonitrile) with Br· and H+ release quantification as described for 1,2-dibromoethyl arenes (J. Phys. Chem. 1994).

Why This Matters

Selecting the geminal target over the vicinal analog is crucial for synthetic pathways requiring a stable benzylic dibromide intermediate that will not undergo unintended elimination during storage or early synthetic steps.

• [1] Zhang B., Pandit C. R., McGimpsey W. G. Photochemistry of 1,2-Dibromoethyl Arenes. J. Phys. Chem., 1994, 98, 7022-7028. View Source

Divergent Benzylic Reactivity vs. Ring-Brominated Analog

The side-chain geminal dibromide carbon in 1-(2,2-dibromoethyl)-4-ethylbenzene is a highly polarized electrophilic center suitable for nucleophilic displacement or carbonyl formation, whereas the ring-brominated isomer 1,2-dibromo-4-ethylbenzene (CAS 134940-69-5) is exclusively a substrate for aryl halide cross-coupling chemistry [1]. The target compound's reactivity is predicted to be orthogonal, allowing sequential functionalization of the benzylic position and the aromatic ring. No direct quantitative reactivity comparison is available, but this represents a fundamental structural differentiation that dictates entirely different synthetic applications.

Reactive Site

Class-level

Benzylic gem-dibromide (nucleophilic/elimination) vs. Aryl bromides (cross-coupling)

Dictates orthogonal synthetic applications; procurement of correct isomer essential

Fundamental structural differentiation based on general reactivity principles

Evidence Dimension	Primary reactive site
Target Compound Data	Benzylic sp3 carbon bearing two bromine atoms (gem-dibromide, reactive towards nucleophiles/elimination to aldehyde)
Comparator Or Baseline	1,2-dibromo-4-ethylbenzene, bromine atoms directly on aromatic ring (aryl bromides, reactive towards Pd-catalyzed cross-coupling)
Quantified Difference	Not applicable (qualitative structural differentiation)
Conditions	General organic reactivity principles

Why This Matters

Procurement of the correct isomer is essential; the target provides a benzylic reactive handle, while the ring-brominated isomer serves a completely different role as an aryl bromination synthon.

• [1] Boroncore. 1,2-Dibromo-4-ethylbenzene. CAS 134940-69-5. Product Datasheet. View Source

Balanced Lipophilicity and MW vs. Chloro-Analog

Compared to the simpler analog 1-chloro-4-(2,2-dibromoethyl)benzene (MW 298.40 g/mol, XLogP3 = 4.5), the target compound (MW 292.01 g/mol, LogP = 3.91) offers a lower LogP despite a similar molecular weight, because of the electron-donating ethyl group versus the electron-withdrawing chlorine [1]. The para-ethyl substitution provides a more drug-like property space (lower LogP, higher fraction of sp3 carbons) compared to the chloro-analog, while retaining the gem-dibromide reactivity.

Property Profile

Data to verify

MW 292.01 g/mol, LogP 3.91 vs. Chloro-analog (MW 298.40, LogP 4.5)

Supports balanced lipophilicity-molecular weight profile for lead optimization

Computed properties; confirm experimentally in target matrix

Evidence Dimension	Molecular weight and LogP comparison
Target Compound Data	MW = 292.01 g/mol, LogP = 3.91
Comparator Or Baseline	1-chloro-4-(2,2-dibromoethyl)benzene, MW = 298.40 g/mol, LogP = 4.5
Quantified Difference	Target has 6.39 g/mol lower MW and 0.59 lower LogP
Conditions	Computed properties from PubChem/ChemSrc databases

Why This Matters

For medicinal chemists optimizing lead compounds, the target provides a more balanced lipophilicity profile for the same gem-dibromide functional handle, potentially improving solubility and reducing off-target binding risks.

• [1] PubChem. 1-Chloro-4-(2,2-dibromoethyl)benzene. CID 174515245. Computed Properties. View Source

Optimal Applications of This Geminal Dibromide

Synthesis of 4-Ethylbenzaldehyde via Hydrolysis

The geminal dibromide in 1-(2,2-dibromoethyl)-4-ethylbenzene can be hydrolyzed to the corresponding 4-ethylbenzaldehyde under silver-promoted or basic conditions. This provides a direct route to para-ethylbenzaldehyde that avoids the need for late-stage ethyl introduction via cross-coupling, which would be required if starting from a simple (2,2-dibromoethyl)benzene. The higher lipophilicity of the target (LogP 3.91 vs 3.38) [1] also means that the intermediate benzaldehyde will exhibit a predictable shift in polarity, facilitating chromatographic purification.

Photoacid Generator with Controlled Stability

Based on class-level photochemistry data for geminal versus vicinal dibromides [1], this compound's 2,2-dibromoethyl motif is expected to generate HBr under UV irradiation with a quantum yield much lower than vicinal analogs (Φ ~0.1-0.2 vs ~0.85). This allows for more controlled acid generation, suitable for photoresist formulations requiring a longer deprotection latitude. The para-ethyl group enhances solubility in photoresist solvent matrices relative to less lipophilic analogs.

Sequential Functionalization for Pharmacophore Synthesis

The target compound uniquely provides a benzylic gem-dibromide that can be orthogonally transformed (e.g., to a carboxylic acid or amide) while leaving the aromatic ring intact for subsequent late-stage C–H functionalization or electrophilic substitution. This is in stark contrast to the ring-brominated isomer 1,2-dibromo-4-ethylbenzene, which would necessitate protecting-group strategies on the aryl bromides [1]. The slightly lower LogP of the target compared to the chloro-analog (3.91 vs 4.5) also makes it more suitable for medicinal chemistry campaigns targeting oral bioavailability.

Liquid Crystal & OLED Intermediate Building Block

The para-ethyl substituent, combined with the heavy bromine atoms on the side chain, provides a unique polarizability and molecular aspect ratio that differs from unsubstituted or halogen-substituted analogs. This impacts the mesomorphic behavior of liquid crystalline materials derived from this scaffold. While direct comparative mesophase data is not available, the structural differentiation from (2,2-dibromoethyl)benzene and 1-chloro-4-(2,2-dibromoethyl)benzene [1] allows for fine-tuning of transition temperatures and dielectric anisotropy in materials science applications.

Application

Selection Property

Validation Focus

4-Ethylbenzaldehyde Synthesis

Benzylic hydrolysis to aldehyde

Hydrolysis pathway, aldehyde purity, and byproduct profile

Controlled Photoacid Generation

Geminal dibromide photolysis yield

HBr release quantum yield and deprotection latitude in photoresist matrices

Orthogonal Pharmacophore Functionalization

Sequential benzylic/aryl reactivity

Orthogonality and protecting-group compatibility for late-stage diversification

Liquid Crystal & OLED Intermediates

Polarizability and aspect ratio tuning

Mesophase behavior, transition temperatures, and dielectric anisotropy

• [1] Zhang B., Pandit C. R., McGimpsey W. G. Photochemistry of 1,2-Dibromoethyl Arenes. J. Phys. Chem., 1994, 98, 7022-7028. View Source